2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid

• CAS No.: 404943-59-5
• Molecular Formula: C6H5NO4
• Molecular Weight: 155.11 g/mol
• IUPAC Name: 2,3-dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid
• InChI: InChI=1S/C6H5NO4/c8-6(9)4-1-3-2-7-5(4)11-10-3/h1-3,5H,(H,8,9)
• InChI Key: SYYUGVPTUZRZEV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2N=CC1OO2)C(=O)O

Description

2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid is a bicyclic heterocyclic compound characterized by a unique fused-ring system containing oxygen (dioxa) and nitrogen (aza) atoms. Its structure features a 2.2.2 bicyclo framework, with conjugated diene moieties and a carboxylic acid group at position 6.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under acidic or basic conditions. The reaction conditions, such as temperature, solvent, and catalysts, are carefully controlled to ensure the formation of the desired bicyclic structure.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to achieve high yields and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles in the presence of a suitable solvent.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions can produce alcohols or amines.

Scientific Research Applications

Chemistry: In chemistry, 2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, this compound can be used to study enzyme mechanisms and interactions with biological macromolecules. Its structural similarity to certain natural compounds allows it to be used as a probe in biochemical assays.

Medicine: The compound has potential applications in medicinal chemistry, where it can be used to develop new drugs. Its ability to interact with biological targets makes it a candidate for drug design and development.

Industry: In the industrial sector, 2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid can be used in the production of advanced materials, such as polymers and coatings. Its chemical properties make it suitable for various applications in material science.

Mechanism of Action

The mechanism by which 2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, leading to biological effects. The pathways involved can include inhibition or activation of specific biochemical processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid with analogous bicyclic carboxylic acids, focusing on structural features, physicochemical properties, and functional roles.

Table 1: Structural and Functional Comparison

Compound Name	Bicyclo System	Heteroatoms	Substituents	Key Applications/Properties
2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid	[2.2.2]	2 O, 1 N	Carboxylic acid (C8)	Scaffold for drug design (hypothetical)
(3S,4R)-3-Hydroxy-8-methyl-8-azabicyclo[3.2.1]octane-4-carboxylic acid	[3.2.1]	1 N	Hydroxy (C3), methyl (N8)	Intermediate in alkaloid synthesis
Dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	[3.2.0]	1 S, 1 N	Oxo (C7), methyl esters	β-lactam antibiotic core structure
Ethyl (1S,3S,4R,5R)-3-benzoyloxy-8-methyl-8-azabicyclo[3.2.1]octane-4-carboxylate	[3.2.1]	1 N	Benzoyloxy (C3), ethyl ester (C4)	Prodrug for CNS-targeted delivery

Key Differences:

Bicyclo System and Ring Strain :

• The [2.2.2] system in the target compound exhibits lower ring strain compared to [3.2.1] and [3.2.0] systems due to its symmetrical structure. This may enhance stability but reduce reactivity in ring-opening reactions .
• The [3.2.0] system in β-lactam derivatives (e.g., penicillins) is critical for antibiotic activity, as strain facilitates β-lactam ring cleavage .

Heteroatom Composition: The inclusion of dioxa (two oxygen atoms) in the target compound distinguishes it from sulfur-containing analogs (e.g., 4-thia derivatives in β-lactams) and simpler azabicyclo structures .

Substituent Effects :

• Carboxylic Acid Position : The C8 carboxylic acid in the target compound contrasts with C4 or C2 carboxyl groups in related structures, influencing solubility and hydrogen-bonding capacity .
• Ester vs. Acid : Ethyl or methyl esters (e.g., derivatives) improve bioavailability but require hydrolysis for activation, unlike the free carboxylic acid form .

Crystallinity and Stability :

• While dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid derivatives meet pharmacopeial crystallinity standards , the target compound’s fused dioxa-aza system may exhibit amorphous tendencies due to hindered molecular packing.